Cas no 81542-16-7 (Cycloheptyl Isothiocyanate)
Cycloheptyl Isothiocyanate structure
Product Name:Cycloheptyl Isothiocyanate
CAS No:81542-16-7
MF:C8H13NS
MW:155.26052069664
MDL:MFCD00041032
CID:720276
PubChem ID:2795376
Update Time:2025-04-19
Cycloheptyl Isothiocyanate Chemical and Physical Properties
Names and Identifiers
-
- Cycloheptane,isothiocyanato-
- Cycloheptyl isothiocyanate
- isothiocyanatocycloheptane
- Cycloheptane,isothiocyanato
- DTXSID00383643
- Cycloheptylisothiocyanate
- FS-4611
- 81542-16-7
- SCHEMBL5970910
- AKOS003353252
- EN300-1232872
- FT-0641831
- A840156
- MFCD00041032
- G29357
- Cycloheptyl Isothiocyanate
-
- MDL： MFCD00041032
- Inchi： 1S/C8H13NS/c10-7-9-8-5-3-1-2-4-6-8/h8H,1-6H2
- InChI Key： ZGNJAJWMDQTLQC-UHFFFAOYSA-N
- SMILES： S=C=NC1CCCCCC1
Computed Properties
- Exact Mass: 155.07700
- Monoisotopic Mass: 155.07687059g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 130
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 3.9
- Topological Polar Surface Area: 44.4Ų
Experimental Properties
- Color/Form: Uncertain
- Density: 1,03 g/cm3
- Boiling Point: 88 °C
- Refractive Index: 1.5414
- PSA: 44.45000
- LogP: 2.81200
- Solubility: Not determined
Cycloheptyl Isothiocyanate Customs Data
- HS CODE：2930909090
- Customs Data：
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
Cycloheptyl Isothiocyanate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 008783-1g |
Cycloheptyl isothiocyanate |
81542-16-7 | 99% | 1g |
￡22.00 | 2022-03-01 | |
| Fluorochem | 008783-25g |
Cycloheptyl isothiocyanate |
81542-16-7 | 99% | 25g |
￡474.00 | 2022-03-01 | |
| TRC | C988163-50mg |
Cycloheptyl Isothiocyanate |
81542-16-7 | 50mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C988163-100mg |
Cycloheptyl Isothiocyanate |
81542-16-7 | 100mg |
$ 65.00 | 2022-06-06 | ||
| TRC | C988163-500mg |
Cycloheptyl Isothiocyanate |
81542-16-7 | 500mg |
$ 80.00 | 2022-06-06 | ||
| abcr | AB149841-5 g |
Cycloheptyl isothiocyanate; 99% |
81542-16-7 | 5 g |
€236.90 | 2023-07-20 | ||
| abcr | AB149841-25 g |
Cycloheptyl isothiocyanate; 99% |
81542-16-7 | 25 g |
€770.70 | 2023-07-20 | ||
| eNovation Chemicals LLC | Y1235020-1g |
Cycloheptane,isothiocyanato- |
81542-16-7 | 99% | 1g |
$255 | 2024-06-07 | |
| Oakwood | 008783-250mg |
Cycloheptyl isothiocyanate |
81542-16-7 | 99% | 250mg |
$28.00 | 2024-07-19 | |
| Oakwood | 008783-1g |
Cycloheptyl isothiocyanate |
81542-16-7 | 99% | 1g |
$55.00 | 2024-07-19 |
Cycloheptyl Isothiocyanate Related Literature
-
1. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
81542-16-7 (Cycloheptyl Isothiocyanate) Related Products
- 33522-03-1(Cyclopentyl isothiocyanate)
- 37678-58-3(Cyclohexane,1-(cyclohexylmethyl)-4-isothiocyanato-, cis-)
- 919474-70-7(Undecane, 6-isothiocyanato-6-pentyl-)
- 59037-64-8(Cyclododecyl isothiocyanate)
- 194086-70-9(6-Methyl-2-heptyl isothiocyanate)
- 4426-79-3(2-Isothiocyanatobutane)
- 1122-82-3(isothiocyanatocyclohexane)
- 33522-04-2(Cyclooctyl isothiocyanate)
- 21663-51-4(2-Heptyl isothiocyanate)
- 69626-80-8(2-Octyl isothiocyanate)
Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier
CN Supplier
Reagent
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier
CN Supplier
Bulk
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
